Establishing green and reliable energy resources is very important to counteract the carbon footprints and negative impact of non-renewable energy resources. Metal-organic frameworks (MOFs) are a class of porous material finding numerous applications due to their exceptional qualities, such as high surface area, low density, superior structural flexibility, and stability. Recently, increased attention has been paid to surface mounted MOFs (SURMOFs), which is nothing but thin film of MOF, as a new category in nanotechnology having unique properties compared to bulk MOFs. With the advancement of material growth and synthesis technologies, the fine tunability of film thickness, consistency, size, and geometry with a wide range of MOF complexes is possible. In this review, we recapitulate various synthesis approaches of SURMOFs including epitaxial synthesis approach, direct solvothermal method, Langmuir-Blodgett LBL deposition, Inkjet printing technique and others and then correlated the synthesis-structure-property relationship in terms of energy storage and conversion applications. Further the critical assessment and current problems of SURMOFs have been briefly discussed to explore the future opportunities in SURMOFs for energy storage and conversion applications.

Nanozymes are synthetic compounds with enzyme-like tunable catalytic properties. The success of nanozymes for catalytic applications can be attributed to their small dimensions, cost- effective synthesis, appreciable stability, and scalability to molecular dimensions. The emergence of single atom nanozymes (SANzymes) has opened up new possibilities in bioanalytical applications. In this regard, this review outlines enzyme-mimicking features of SANzymes for food safety applications in relation to the key variables controlling their catalytic performance. The discussion is extended further to cover the applications of SANzymes for the monitoring of various compounds/biomaterials of significance with respect to food safety (e.g., pesticides, veterinary drug residues, foodborne pathogenic bacteria, mycotoxins/bacterial endotoxin, antioxidant residues, hydrogen peroxide residues, and heavy metal ions). Furthermore, the performance of SANzymes is evaluated in terms of various performance metrics like limit of detection (LOD), linear dynamic range, and figure of merit (FoM). The challenges and future road map for the applications of SANzymes are addressed along with their upscaling in the area of food safety.

Anemia resulting from iron (Fe) deficiency is a global public health problem. The deficiency of Fe is usually due to insufficient dietary intake of iron, interaction of Fe with other food components, and thus low bioaccessibility/bioavailability. Fe encapsulation has the potential to tackle some major challenges in iron fortification of foods. Various nano/micro-carriers have been developed for encapsulation of Fe, including emulsions, liposomes, hydrogels, and spray-dried microcapsules. They could reduce the interactions of Fe with food components, increase iron tolerance and intestinal uptake, and decrease adverse effects. This article review covers the factors affecting the bioavailability of Fe along with emerging carriers that can be used as a solution of this issue. The application of Fe-loaded carriers in food supplements and products is also described. The advantages and limitations associated with the delivery efficiency of each carrier for Fe are highlighted.

Membrane technology has emerged as a highly efficient strategy for alleviating water and energy scarcity globally. As the key component, the membrane plays a fatal role in different membrane systems; however, traditional membranes still suffer from shortcomings including low permeability, low selectivity, and high fouling tendency. Janus membranes are promising to overcome those shortcomings and appealing for applications in the realm of water-energy nexus, due to their special transport behaviors and separation properties as a result of their unique asymmetric wetting or surface charge properties. Recently, numerous research studies have been conducted on the design, fabrication, and application of Janus membranes. In this review, we aim to provide a state-of-the-art summary and a critical discussion on the research advances of Janus membranes at the water-energy nexus. The innovative design strategies of different types of Janus membranes are summarized and elucidated in detail. The fundamental working principles of various Janus membranes and their applications in oil/water separation, membrane distillation, solar evaporation, electrodialysis, nanofiltration, and forward osmosis are discussed systematically. The mechanisms of directional transport properties, switchable permeability, and superior separation properties of Janus membranes in those different applications are elucidated. Lastly, future research directions and challenges are highlighted in improving Janus membrane performance for various membrane systems.

Emulsion-based delivery systems (EBDSs) can be used as effective carriers for bioactive compounds (bioactives). Recent studies have shown that plant proteins (PLPs) have the potential to be utilized as stabilizers of emulsions for loading, protection and delivery of bioactives. Different strategies combining physical, chemical and biological techniques can be applied for alteration of the structural characteristics and improving the emulsification and encapsulation performance of PLPs. The stability, release, and bioavailability of the encapsulated bioactives can be tailored via optimizing the processing conditions and formulation of the emulsions. This paper presents cutting-edge information on PLP-based emulsions carrying bioactives in terms of their preparation methods, physicochemical characteristics, stability, encapsulation efficiency and release behavior of bioactives. Strategies applied for improvement of emulsifying and encapsulation properties of PLPs used in EBDSs are also reviewed. Special emphasis is given to the use of PLP-carbohydrate complexes for stabilizing bioactive-loaded emulsions.

Molten metals have prospective applications as soft fluids with unique physical and chemical properties, yet materials based on them are still in their infancy and have great potential. Ultrasonic irradiation of molten metals in liquid media induces acoustic cavitation and dispersion of the liquid metal into micrometric and nanometric spheres. This review focuses on the synthesis of mmetallic materials via sonochemistry from molten metals with low melting point (< 420 ᴼC): Ga, Hg, In, Sn, Bi, Pb, and Zn, which can be melted in organic or inorganic media or water and of aqueous solutions of metallic ions to form two immiscible liquid phases. Organic molecule entrapment, polymer solubilization, chiral imprinting, and catalyst incorporation within metals or metallic particles were recently developed to provide novel hybrid nanomaterials for several applications including catalysis, fuel cells, and biomass-to-biofuel conversion. In all cases where molten metal was sonicated in an organic solvent, in addition to a solid precipitant, an interesting supernatant was obtained that contained metal-doped carbon dots (M@C-dots). Some of these M@C-dots were found to exhibit highly effective antimicrobial activity, promote neuronal tissue growth, or have utility in lithium-ion rechargeable batteries. The economic feasibility and commercial scalability of molten metal sonochemistry attract fundamental interest in the reaction mechanisms, as the versatility and controllability of the structure and material properties invite exploration of various applications.

Super-resolution microscopy (SRM) technology that breaks the diffraction limit has revolutionized the field of cell biology since its appearance, which enables researchers to visualize cellular structures with nanometric resolution, multiple colors and single-molecule sensitivity. With the flourishing development of hardware and the availability of novel fluorescent probes, the impact of SRM has already gone beyond cell biology and extended to nanomedicine, material science and nanotechnology, and remarkably boosted important breakthroughs in these fields. In this review, we will mainly highlight the power of SRM in modern biomedical science, discussing how these SRM techniques revolutionize the way we understand cell structures, biomaterials assembly and how assembled biomaterials interact with cellular organelles, and finally their promotion to the clinical pre-diagnosis. Moreover, we also provide an outlook on the current technical challenges and future improvement direction of SRM. We hope this review can provide useful information, inspire new ideas and propel the development both from the perspective of SRM techniques and from the perspective of SRM's applications.

Despite the broad range of interest and applications, controls on the surface charge of crude oil in aqueous solution remain poorly understood. The primary data source to understand the surface charge on crude oil comprises measurements of zeta potential on individual drops or emulsions obtained using the electrophoretic method (EPM). Here we (i) collate and review previous measurements of zeta potential on crude oil, (ii) compare and contrast the results, and (iii) report new measurements of zeta potential on crude oil wetting films and layers relevant to oil-saturated porous media, obtained the streaming potential method (SPM).Results show that the zeta potential depends on electrolyte pH and the concentration of divalent ions Ca2+ and Mg2+. Lower pH and higher concentration of these divalent ions yields more positive zeta potential. The isoelectric point (IEP) in simple NaCl electrolytes lies in the pH range 3–5. The IEP in simple CaCl2 and MgCl2 electrolytes can be expressed as pCa or pMg, respectively, and lies in the range 0–1. Close to the IEP, the zeta potential varies linearly with pH, pCa or pMg, suggesting simple Nernstian behaviour of the crude oil surface. The sensitivity of the zeta potential to pH, pCa and pMg decreases with increasing total ionic strength. The impact of pH, pCa and pMg on zeta potential varies significantly across different crude oils and differs from non-polar hydrocarbons. The potential for other multivalent ions to modify crude oil zeta potential has not been tested. Data for crude oil wetting films and layers, obtained using the SPM and strongly oil-wet porous substrates in which the solid surfaces are coated with the crude oil of interest, are comparable to those obtained using emulsions and the EPM, suggesting that the controls on zeta potential on crude oil are the same irrespective of whether the oil forms droplets or wetting layers.The literature data reviewed here, along with new measured data, provide important insight into the effect of pH, and the concentration of divalent ions, on the zeta potential of crude oil in aqueous solution. They demonstrate relationships between ion concentration and zeta potential that are observed irrespective of crude oil composition. They also show that the crude oil composition plays a role, yet no consistent trends are observed between zeta potential and commonly measured bulk oil properties, possibly because bulk properties do not reflect the concentrations of interfacially active species in crude oil that may impact the development of surface charge. Moreover, data are extremely scarce for complex, high ionic strength electrolytes or at elevated temperature. The data reviewed and reported here have broad relevance to many engineering and industrial activities involving crude oil.

Surfactants are well known for their colloidal and corrosion inhibition potential (CIP) due to their strong propensity to interact with metallic surfaces. However, because of their small molecular size and the fact that they are only effective at relatively high concentrations, their application in aqueous phase corrosion inhibition is often restricted. Polymeric surfactants, a unique class of corrosion inhibitors, hold the potential to eradicate the challenges associated with using surfactants in corrosion inhibition. They strongly bond with the metallic surface and offer superior CIP because of their macromolecular polymeric structure and abundance of polar functional groups. In contrast to conventional polymeric corrosion inhibitors, the inclusion of polar functional groups also aids in their solubilization in the majority of popular industry-based electrolytes. Some of the major functional groups present in polymeric surfactants used in corrosion mitigation include O (ether), glycidyl (cyclic ether), –CONH2 (amide), –COOR (ester), –SO3H (sulfonic acid), –COOH (carboxyl), –NH2 (amino), − + NR3/− + NHR2/− + NH2R/− + NH3 (quaternary ammonium), –OH (hydroxyl), –CH2OH (hydroxymethyl), etc. The current viewpoint offers state-of-the-art information on polymer surfactants as newly developing ideal alternatives for conventional corrosion inhibitors. The industrial scale-up, colloidal, coordination, adsorption properties, and structural requirements of polymer surfactants have also been established based on the knowledge obtained from the literature. Finally, the challenges, drawbacks, and potential benefits of using polymer surfactants have also been discussed.

Food safety threats and deterioration due to the invasion of microorganisms has led to economic losses and food-borne diseases in the food industry; so, development of natural food preservatives is urgently needed when considering the safety of chemically synthesized preservatives. Because of its outstanding antioxidant and antibacterial properties, cinnamon essential oil (CEO) is considered a promising natural preservative. However, CEO's low solubility and easy degradability limits its application in food products. Therefore, some encapsulation and delivery systems have been developed to improve CEO efficiency in food preservation applications. This work discusses the chemical and techno-functional properties of CEO, including its key components and antioxidant/antibacterial properties, and summarizes recent developments on encapsulation and delivery systems for CEO in food preservation applications. Since CEO is currently added to most biopolymeric films/coatings (BFCs) for food preservation, most studies have shown that encapsulation systems can improve the food preservation performance of BFCs containing CEOs. It has been confirmed that various delivery systems could improve the stability and controlled-release properties of CEO, thereby enhancing its ability to extend the shelf life of foods. These encapsulation techniques include spray drying, emulsion systems, complex coacervation (nanoprecipitation), ionic gelation, liposomes, inclusion complexation (cyclodextrins, silica), and electrospinning.